Cas no 923132-68-7 (2-4-(4-methylbenzenesulfonamido)phenyl-2-oxoethyl 5-methylfuran-2-carboxylate)

• Product Name: 2-4-(4-methylbenzenesulfonamido)phenyl-2-oxoethyl 5-methylfuran-2-carboxylate
• CAS No: 923132-68-7
• MF: C₂₁H₁₉NO₆S
• MW: 413.4436647892
• CID: 5833572
• PubChem ID: 16645393
• Update Time: 2025-07-04

2-4-(4-methylbenzenesulfonamido)phenyl-2-oxoethyl 5-methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-methylphenylsulfonamido)phenyl)-2-oxoethyl 5-methylfuran-2-carboxylate
• 2-Furancarboxylic acid, 5-methyl-, 2-[4-[[(4-methylphenyl)sulfonyl]amino]phenyl]-2-oxoethyl ester
• [2-[4-[(4-methylphenyl)sulfonylamino]phenyl]-2-oxoethyl] 5-methylfuran-2-carboxylate
• AKOS001430967
• 923132-68-7
• 2-[4-(4-methylbenzenesulfonamido)phenyl]-2-oxoethyl 5-methylfuran-2-carboxylate
• VU0607418-1
• F3256-0103
• Z285128438
• 2-4-(4-methylbenzenesulfonamido)phenyl-2-oxoethyl 5-methylfuran-2-carboxylate

• Inchi： 1S/C21H19NO6S/c1-14-3-10-18(11-4-14)29(25,26)22-17-8-6-16(7-9-17)19(23)13-27-21(24)20-12-5-15(2)28-20/h3-12,22H,13H2,1-2H3
• InChI Key： RJKGWMKZNFHVGB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(OCC(C1=CC=C(NS(C2=CC=C(C)C=C2)(=O)=O)C=C1)=O)=O

Computed Properties

• Exact Mass: 413.09330850g/mol
• Monoisotopic Mass: 413.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 621.0±65.0 °C(Predicted)
• pka: 7.07±0.10(Predicted)

Additional information on 2-4-(4-methylbenzenesulfonamido)phenyl-2-oxoethyl 5-methylfuran-2-carboxylate

Compound CAS No. 923132-68-7: 2-4-(4-Methylbenzenesulfonamido)phenyl-2-oxoethyl 5-methylfuran-2-carboxylate

The compound with CAS No. 923132-68-7, known as 2-4-(4-methylbenzenesulfonamido)phenyl-2-oxoethyl 5-methylfuran-2-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biochemistry. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a phenyl ring and a furan carboxylate moiety, making it a valuable molecule for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of bioactive compounds that retain similar pharmacological properties but may exhibit improved pharmacokinetic profiles. The presence of the sulfonamide group in this compound suggests potential bioisosteric relationships with other sulfonamide-containing drugs, which are commonly used as anti-inflammatory and analgesic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring that the compound is suitable for use in preclinical studies. The structural integrity of this compound has been confirmed through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

In terms of biological activity, this compound has shown promising results in vitro assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders. Furthermore, its furan carboxylate moiety has been implicated in enhancing the molecule's solubility and bioavailability, which are critical factors for drug efficacy.

The application of this compound extends beyond pharmaceuticals; it has also been explored in the field of agricultural chemistry. Research indicates that this compound may possess pesticidal properties, particularly against certain insect species. This dual applicability underscores its versatility and highlights the need for further investigation into its potential uses in both therapeutic and agricultural settings.

In conclusion, the compound with CAS No. 923132-68-7 represents a significant advancement in the realm of organic synthesis and drug discovery. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact on both medicinal and agricultural industries.